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Compound of Interest

Compound Name: Neogrifolin

Cat. No.: B162079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neogrifolin is a naturally occurring farnesylphenol derivative that has garnered significant

interest within the scientific community for its potential therapeutic properties. Isolated from

various fungi, particularly of the Albatrellus genus, this compound has demonstrated promising

anti-cancer activities. This technical guide provides a comprehensive overview of the

spectroscopic data of Neogrifolin, focusing on Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data, alongside detailed experimental protocols and an exploration of its

known signaling pathways.

Spectroscopic Data of Neogrifolin
The structural elucidation of Neogrifolin has been primarily achieved through the application of

modern spectroscopic techniques. The following sections present the key NMR and MS data in

a structured format for ease of reference and comparison.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry has been instrumental in determining the molecular formula

and mass of Neogrifolin.
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Ion Observed m/z Reference

[M+H]⁺ 329.3 [1]

Table 1: Mass Spectrometry

data for Neogrifolin.

Nuclear Magnetic Resonance (NMR) Data
¹H and ¹³C NMR spectroscopy have been pivotal in defining the precise chemical structure of

Neogrifolin. The chemical shifts are reported in parts per million (ppm) relative to a standard

reference.

¹H NMR Spectral Data (300 MHz, CDCl₃)
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Atom No.
Chemical Shift
(ppm)

Multiplicity J (Hz)

2 6.17 s

6 6.10 s

7 2.09 s

1' 3.14 d 6.9

2' 5.25 t 6.9

4' 2.04 m

5' 2.08 m

6' 5.10 t 6.9

8' 2.04 m

9' 2.08 m

10' 5.10 t 6.9

12' 1.59 s

13' 1.67 s

14' 1.60 s

15' 1.76 s

Table 2: ¹H NMR

chemical shifts of

Neogrifolin.[1]

¹³C NMR Spectral Data (75 MHz, CDCl₃)
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Atom No. Chemical Shift (ppm)

1 154.2

2 109.9

3 152.0

4 117.8

5 137.9

6 107.5

7 21.3

1' 28.5

2' 122.9

3' 135.8

4' 39.8

5' 26.6

6' 124.2

7' 131.3

8' 39.7

9' 26.8

10' 124.4

11' 131.3

12' 25.7

13' 17.7

14' 16.1

15' 16.0

Table 3: ¹³C NMR chemical shifts of Neogrifolin.

[1]
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Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental

procedures. The following protocols are based on methodologies cited in the literature for the

isolation and characterization of Neogrifolin.

Isolation of Neogrifolin
Extraction: Fruiting bodies of Albatrellus flettii were sequentially extracted with 80% ethanol.

The resulting extract was then subjected to a liquid-liquid extraction with chloroform and

water (1:1).[1]

Chromatography: The chloroform extract was concentrated and fractionated using Sephadex

LH-20 column chromatography.[1]

Purification: Fractions containing Neogrifolin were further purified by semi-preparative High-

Performance Liquid Chromatography (HPLC) using a C18 column.[1]

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, and HSQC spectra were recorded on a

Bruker 300 MHz NMR spectrometer. Samples were dissolved in deuterated chloroform

(CDCl₃) with 0.3% tetramethylsilane (TMS) as an internal standard.[1]

Mass Spectrometry: Electrospray Ionization Mass Spectrometry (ESI-MS) was performed

using an Agilent 6120 Single Quadrupole MS system coupled with an Agilent 1260 Infinity

HPLC system.[1]

Signaling Pathways of Neogrifolin
Neogrifolin exerts its biological effects through the modulation of key cellular signaling

pathways, primarily implicated in cancer cell proliferation and survival.

Inhibition of KRAS Expression
Neogrifolin has been shown to suppress the expression of KRAS, a frequently mutated

oncogene in various cancers.[2] The downregulation of KRAS protein levels by Neogrifolin
disrupts downstream signaling cascades that are crucial for tumor growth and survival.
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Neogrifolin's inhibitory effect on KRAS expression.

Induction of Apoptosis via AKT Signaling Inhibition
Neogrifolin induces apoptosis in cancer cells through the intrinsic pathway by inhibiting the

phosphorylation of AKT, a key protein in cell survival signaling.[3] This inhibition leads to a

cascade of events including the release of cytochrome c from the mitochondria and the

activation of caspases.
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Neogrifolin-induced apoptosis through AKT pathway inhibition.

Conclusion
The comprehensive spectroscopic data presented in this guide, including detailed NMR and

MS analyses, provide a solid foundation for the identification and characterization of

Neogrifolin. The outlined experimental protocols offer a practical framework for its isolation

and analysis. Furthermore, the elucidation of its inhibitory effects on the KRAS and AKT
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signaling pathways underscores its potential as a valuable lead compound in the development

of novel anti-cancer therapies. This technical guide serves as a critical resource for researchers

and professionals dedicated to advancing the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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